Cas no 2172607-01-9 (4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid)

• Product Name: 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
• CAS No: 2172607-01-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6206851
• PubChem ID: 165581496
• Update Time: 2025-10-29

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
• 2172607-01-9
• EN300-1534017
• 4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid

• Inchi： 1S/C27H30N2O5/c1-17(26(31)32)13-14-28-25(30)23(18-7-6-8-18)15-29-27(33)34-16-24-21-11-4-2-9-19(21)20-10-3-5-12-22(20)24/h2-5,9-13,18,23-24H,6-8,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/b17-13+
• InChI Key： WZSPWVIBPZIVPS-GHRIWEEISA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NC/C=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid

4-2-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamido-2-Methylbut-2-Enoic Acid: A Comprehensive Overview

The compound 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid, identified by the CAS number NO2172607-01-9, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which combines a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamido moiety attached to a 2-methylbut-2-enoic acid backbone.

The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules, leveraging techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only enhance the scalability of the process but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

The presence of the Fmoc group in the molecule is particularly noteworthy, as it is a widely used protecting group in peptide synthesis. The Fmoc group plays a critical role in controlling the reactivity of amino groups during peptide assembly, making it an essential component in the construction of bioactive peptides and proteins. Recent studies have explored the use of Fmoc-containing compounds in drug delivery systems, where they serve as carriers for targeted drug release, enhancing therapeutic efficacy while minimizing side effects.

The 4-cyclobutyl substituent adds another layer of complexity to this molecule, contributing to its unique physical and chemical properties. Cyclobutane rings are known for their strained geometry, which can influence the molecule's stability, solubility, and bioavailability. Researchers have recently investigated the impact of cyclobutane-containing compounds on enzyme inhibition and receptor binding, revealing promising applications in the development of novel therapeutics.

The 2-methylbut-2-enoic acid moiety further enhances the versatility of this compound by introducing a conjugated enone system. This system is highly reactive and can participate in various biochemical pathways, making it a valuable component in metabolic studies and enzyme kinetics research. Recent findings have highlighted the role of such enone-containing compounds in modulating cellular signaling pathways, offering new insights into their potential therapeutic applications.

In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in inflammatory processes and cancer progression. Preclinical studies have demonstrated its ability to suppress pro-inflammatory cytokines and induce apoptosis in cancer cells, suggesting its potential as an anti-inflammatory and anticancer agent. Furthermore, its structural features make it an ideal candidate for further functionalization to enhance its pharmacokinetic properties.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided valuable insights into its binding interactions with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches are increasingly being employed to guide experimental design and optimize synthetic strategies.

Looking ahead, the development of this compound represents a promising avenue for advancing drug discovery efforts. Its unique combination of structural features positions it as a versatile building block for constructing bioactive molecules with tailored functionalities. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs and driving innovation in the pharmaceutical industry.